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Compound of Interest

Compound Name: N-Nitrososotalol-d6
Cat. No.: B15556009
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of N-Nitrososotalol-d6, a deuterated isotopologue of
the N-nitroso derivative of Sotalol. Sotalol is a non-selective beta-adrenergic receptor
antagonist and a class Ill antiarrhythmic medication[1]. The presence of N-nitroso compounds
as impurities in pharmaceutical products is a significant concern due to their potential genotoxic
effects[2]. Stable isotope-labeled compounds like N-Nitrososotalol-d6 are crucial for use as
internal standards in analytical methods to accurately quantify the corresponding unlabeled
impurity in drug substances and products.

Chemical and Physical Data

The fundamental properties of N-Nitrososotalol-d6 are summarized below. This data is
essential for analytical method development, handling, and storage of the compound.
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Chemical Name

N-(4-(1-hydroxy-2-
(nitroso(propan-2-yl-
1,1,1,3,3,3-
d6)amino)ethyl)phenyl)methan
esulfonamide

[3]

Synonyms N-Nitrososotalol-D6 [4]

Molecular Formula C12D6H13N304S [41[5]
Molecular Weight 307.40 g/mol [31[5]
Accurate Mass 307.147 [41[5]

CAS Number

1246820-85-8

[5]

Non-labeled CAS

134720-07-3

[2]1(3][416]

Stable Isotope Labelled

Product Type , [4][5]
Impurity

API Family Sotalol, Sotalol Hydrochloride [5]

Storage 2-8°C Refrigerator [2]

Chemical Structure

The chemical structure of N-Nitrososotalol-d6 consists of a methanesulfonamide group

attached to a phenyl ring, which is further substituted with a 1-hydroxy-2-(nitroso-

isopropylamino)ethyl side chain. The six deuterium atoms are located on the two methyl groups

of the isopropyl moiety.

Caption: Simplified 2D representation of the N-Nitrososotalol-d6 structure.

Experimental Protocols

Detailed proprietary synthesis and analytical validation protocols are typically not publicly

available from manufacturers. However, based on general chemical principles and common

analytical practices for nitrosamines, the following outlines plausible methodologies.
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1. Synthesis and Purification (Hypothetical)

N-Nitrososotalol-d6 would likely be synthesized from Sotalol-d6. The key step is the selective
N-nitrosation of the secondary amine.

o Starting Material: Sotalol-d6 (CAS 1246912-17-3)[3].

o Nitrosating Agent: A suitable nitrosating agent such as sodium nitrite (NaNOz) under acidic
conditions (e.g., using hydrochloric acid or acetic acid).

o Reaction Conditions: The reaction is typically carried out in an aqueous or mixed
agueous/organic solvent system at a controlled low temperature (e.g., 0-5 °C) to prevent
decomposition of the nitrosamine and minimize side reactions.

o Work-up and Purification: After the reaction is complete, the mixture is neutralized. The
product is then extracted into an organic solvent (e.g., dichloromethane or ethyl acetate).
The crude product is purified using column chromatography (e.g., silica gel) to isolate N-
Nitrososotalol-d6 with high purity.

o Characterization: The final product structure and purity are confirmed using techniques such
as 'H-NMR, 8C-NMR, and Mass Spectrometry (MS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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